Cas no 2138234-79-2 (Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)-)

• Product Name: Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)-
• CAS No: 2138234-79-2
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5289253
• Update Time: 2025-05-20

Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)-

• Inchi： 1S/C11H17NO2S/c1-9(2)11-6-4-10(5-7-11)8-15(13,14)12-3/h4-7,9,12H,8H2,1-3H3
• InChI Key： HKYQNNYDBUTLJS-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(C(C)C)C=C1

Additional information on Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)-

Comprehensive Overview of Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)- (CAS No. 2138234-79-2)

Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)- (CAS No. 2138234-79-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This sulfonamide derivative is characterized by its unique molecular structure, which includes a benzenemethanesulfonamide backbone substituted with a N-methyl group and a 1-methylethyl (isopropyl) moiety at the 4-position. Its structural complexity and functional versatility make it a valuable intermediate in synthetic chemistry and drug development.

The compound's CAS No. 2138234-79-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. In recent years, the demand for sulfonamide-based compounds has surged due to their broad applications in medicinal chemistry, particularly as enzyme inhibitors and antimicrobial agents. This trend aligns with the growing interest in targeted drug design and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

One of the most compelling aspects of Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)- is its potential role in addressing contemporary health challenges. For instance, sulfonamides are being explored for their efficacy in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Users often search for terms like "sulfonamide derivatives in drug discovery" or "CAS 2138234-79-2 applications," reflecting the compound's relevance in cutting-edge science.

From a synthetic perspective, the incorporation of the isopropyl group in this molecule enhances its lipophilicity, a property highly sought after in bioavailability optimization. This feature is particularly relevant to pharmacokinetic studies, another area of frequent online queries. Researchers are increasingly investigating how structural modifications, such as those seen in N-methyl-4-(1-methylethyl)-benzenemethanesulfonamide, can improve drug delivery and metabolic stability.

The compound's utility extends beyond pharmaceuticals. In material science, sulfonamide derivatives are being studied for their potential in polymer modification and coating technologies. These applications resonate with current sustainability trends, as industries seek eco-friendly additives and high-performance materials. Searches for "sulfonamides in green chemistry" or "CAS 2138234-79-2 material properties" highlight this intersection of chemistry and environmental consciousness.

Quality control and analytical characterization of Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)- are paramount for its reliable application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with the pharmaceutical industry's emphasis on QC/QA compliance, a subject of persistent interest in professional forums and search engines.

In conclusion, Benzenemethanesulfonamide, N-methyl-4-(1-methylethyl)- (CAS No. 2138234-79-2) represents a fascinating case study in modern chemical innovation. Its multifaceted applications—from drug development to advanced materials—coupled with its structural ingenuity, position it as a compound of enduring scientific and industrial value. As research continues to unravel its full potential, this sulfonamide derivative is poised to remain at the forefront of molecular design and applied chemistry discussions.